Cas no 2580206-27-3 (2-{1-(benzyloxy)carbonylpyrrolidin-3-yl}benzoic acid)

• Product Name: 2-{1-(benzyloxy)carbonylpyrrolidin-3-yl}benzoic acid
• CAS No: 2580206-27-3
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• CID: 5661750
• PubChem ID: 165886676
• Update Time: 2025-06-11

2-{1-(benzyloxy)carbonylpyrrolidin-3-yl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2580206-27-3
• EN300-27730120
• 2-{1-[(benzyloxy)carbonyl]pyrrolidin-3-yl}benzoic acid
• 2-{1-(benzyloxy)carbonylpyrrolidin-3-yl}benzoic acid

• Inchi： 1S/C19H19NO4/c21-18(22)17-9-5-4-8-16(17)15-10-11-20(12-15)19(23)24-13-14-6-2-1-3-7-14/h1-9,15H,10-13H2,(H,21,22)
• InChI Key： QYEPMPKSLVUPSN-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(C2C=CC=CC=2C(=O)O)C1)=O

Computed Properties

• Exact Mass: 325.13140809g/mol
• Monoisotopic Mass: 325.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{1-(benzyloxy)carbonylpyrrolidin-3-yl}benzoic acid

Professional Introduction to 2-{1-(benzyloxy)carbonylpyrrolidin-3-yl}benzoic Acid (CAS No. 2580206-27-3)

2-{1-(benzyloxy)carbonylpyrrolidin-3-yl}benzoic acid, identified by its CAS number 2580206-27-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a benzoic acid moiety linked to a pyrrolidine ring, which is further functionalized with a benzyloxycarbonyl group. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various pharmacologically active agents, particularly in the development of drugs targeting neurological and inflammatory disorders.

The benzyloxy and carbonyl substituents in the molecule play crucial roles in modulating its reactivity and biological activity. The benzyloxy group, for instance, is commonly used in peptide coupling reactions due to its stability under various reaction conditions and its ability to protect amine groups without affecting other functional moieties. On the other hand, the carbonyl group serves as a key site for further chemical modifications, such as reduction or oxidation, which can be exploited to tailor the properties of derivative compounds.

The pyrrolidine ring in 2-{1-(benzyloxy)carbonylpyrrolidin-3-yl}benzoic acid is particularly noteworthy, as it is a common scaffold in many biologically active molecules. Pyrrolidine derivatives are known for their ability to interact with biological targets such as enzymes and receptors, often leading to potent pharmacological effects. The presence of the benzyloxy and carbonyl groups on this ring further enhances its utility in drug design, providing multiple points of intervention for optimizing binding affinity and selectivity.

In recent years, there has been growing interest in the development of novel therapeutic agents based on pyrrolidine derivatives, particularly those targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound 2-{1-(benzyloxy)carbonylpyrrolidin-3-yl}benzoic acid has been investigated as a potential lead compound in this context. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes implicated in these diseases, such as acetylcholinesterase and monoamine oxidase. These findings have prompted further research into its pharmacological profile and potential therapeutic applications.

The synthesis of 2-{1-(benzyloxy)carbonylpyrrolidin-3-yl}benzoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the formation of the pyrrolidine core, followed by functionalization with the benzyloxy and carbonyl groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to achieve the desired structure with minimal side products.

The importance of this compound is further underscored by its versatility as a building block for more complex molecules. Researchers have utilized 2-{1-(< strong >benzyloxy)< strong >carbonyl)< strong >pyrrolidin-3-yl}< strong >benzoic acid strong >to develop novel analogs with enhanced biological activity or improved pharmacokinetic properties. For example, modifications to the benzyloxy or carbonyl groups have been shown to alter binding interactions with target proteins, leading to more effective drug candidates.

In addition to its applications in drug development, 2-{1-(< strong >benzyloxy)< strong >carbonyl)< strong >pyrrolidin-3-yl}< strong >benzoic acid strong >has found utility in academic research as a model compound for studying reaction mechanisms and synthetic methodologies. Its well-defined structure and reactivity make it an ideal candidate for exploring new synthetic pathways or investigating the effects of different reaction conditions on molecular transformations.

The future prospects for 2-{1-(< strong >benzyloxy)< strong >carbonyl)< strong >pyrrolidin-3-yl}< strong >benzoic acid strong >are promising, with ongoing research aimed at expanding its applications in pharmaceuticals and materials science. As our understanding of biological systems continues to grow, new opportunities are likely to emerge for leveraging this versatile compound in the development of innovative therapies and functional materials.